Cas no 23537-25-9 (L-Cysteic Acid Monohydrate)

L-Cysteic Acid Monohydrate is a crystalline, water-soluble derivative of the amino acid cysteine, characterized by the presence of a sulfonic acid group. Its chemical formula is C₃H₇NO₅S·H₂O, with a molecular weight of 185.16 g/mol. This compound is widely utilized in biochemical research, particularly in protein structure analysis, due to its role in disulfide bond formation and modification. It also serves as a precursor in peptide synthesis and as a buffer component in chromatography. The monohydrate form ensures stability and consistent performance in aqueous solutions. Its high purity and well-defined properties make it a reliable reagent for analytical and synthetic applications in both academic and industrial settings.
L-Cysteic Acid Monohydrate structure
L-Cysteic Acid Monohydrate structure
Product Name:L-Cysteic Acid Monohydrate
CAS No:23537-25-9
MF:C3H9NO6S
MW:187.17166018486
MDL:MFCD00149544
CID:88449
PubChem ID:24858207
Update Time:2025-05-28

L-Cysteic Acid Monohydrate Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-3-sulfopropanoic acid hydrate
    • L-Cysteic Acid Monohydrate
    • 5-AMINOTHIAZOLO[4,5-D]PYRIMIDINE-2,7(3H,6H)-DIONE
    • 3-sulfo-L-alanine,monohydrate
    • S-Methylcysteinol
    • S-methyl-L-cysteinol
    • L-3-Sulfoalanine
    • L-Amino-sulfopropionic acid
    • L-Alanine,3-sulfo-,monohydrate
    • 3-Sulfo-L-alanine monohydrate
    • Q27291917
    • AKOS016011092
    • DTXSID40946296
    • L-Alanine, 3-sulfo-, monohydrate
    • L-2-Amino-3-sulfopropionic acid monohydrate
    • L-Alanine, 3-sulfo-, hydrate (1:1)
    • UNII-VN8X20T18R
    • VN8X20T18R
    • Alanine, 3-sulfo-, monohydrate, l-
    • 23537-25-9
    • (R)-2-Amino-3-sulfopropionic acid
    • CS-0102477
    • HY-124009A
    • (2R)-2-amino-3-sulfopropanoic acid;hydrate
    • Cysteic acid monohydrate, l-
    • SCHEMBL1157749
    • L-Cysteic acid monohydrate, >=99.0% (T)
    • L-Cysteic acid monohydrate [MI]
    • 2-Amino-3-sulfopropionic acid monohydrate
    • AS-61748
    • cysteic acid monohydrate
    • s3325
    • NS00074095
    • L-Cysteic acid (monohydrate)
    • (2R)-2-amino-3-sulfopropanoic acid hydrate
    • MFCD00149544
    • FD21268
    • C-9570
    • PCPIXZZGBZWHJO-DKWTVANSSA-N
    • H-Cys(O)2-OH.H2O
    • 99.0% (T)
    • MDL: MFCD00149544
    • Inchi: 1S/C3H7NO5S.H2O/c4-2(3(5)6)1-10(7,8)9;/h2H,1,4H2,(H,5,6)(H,7,8,9);1H2/t2-;/m0./s1
    • InChI Key: PCPIXZZGBZWHJO-DKWTVANSSA-N
    • SMILES: S(C[C@@H](C(=O)O)N)(=O)(=O)O.O
    • BRN: 1725495

Computed Properties

  • Exact Mass: 187.01500
  • Monoisotopic Mass: 167.996668
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: -3.9
  • Topological Polar Surface Area: 125

Experimental Properties

  • Color/Form: Colorless crystals. Those containing 1 molecule of crystal water are needle crystals.
  • Density: 1.775
  • Melting Point: 267 °C (dec.) (lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Solubility: H2O: soluble
  • Water Partition Coefficient: Soluble in water.
  • Stability/Shelf Life: Stable. Combustible.
  • PSA: 135.30000
  • LogP: 0.00290
  • Solubility: Soluble in water, insoluble in alcohol.
  • Merck: 14,2780
  • Optical Activity: [α]20/D +7.5±0.5°, c = 5% in H2O

L-Cysteic Acid Monohydrate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22; S24/25

L-Cysteic Acid Monohydrate Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Cysteic Acid Monohydrate Pricemore >>

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